Cas no 73664-74-1 (4-butoxy-N-[2-(pyrrolidin-1-yl)ethyl]benzamide)

• Product name: 4-butoxy-N-[2-(pyrrolidin-1-yl)ethyl]benzamide
• CAS No: 73664-74-1
• MF: C₁₇H₂₆N₂O₂
• MW: 290.40054
• CID: 1762823
• PubChem ID: 52087

4-butoxy-N-[2-(pyrrolidin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-[2-(pyrrolidin-1-yl)ethyl]benzamide
• 4-butoxy-N-(2-pyrrolidin-1-ylethyl)benzamide
• 4-Butoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide
• DTXSID20223911
• 4-Butoxy-N-(2-(pyrrolidinyl)ethyl)benzamide
• BENZAMIDE, 4-BUTOXY-N-(2-(PYRROLIDINYL)ETHYL)-
• 73664-74-1
• Hg-1432

• Inchi： InChI=1S/C17H26N2O2/c1-2-3-14-21-16-8-6-15(7-9-16)17(20)18-10-13-19-11-4-5-12-19/h6-9H,2-5,10-14H2,1H3,(H,18,20)
• InChI Key： RYBDLOPJFQYEGQ-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(=O)NCCN2CCCC2

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų